(5-Chloro-2,3-dihydro-1-benzofuran-7-YL)(cyclopropyl)methanol

• IUPAC Name: (5-chloro-2,3-dihydro-1-benzofuran-7-yl)-cyclopropylmethanol
• InChI: InChI=1S/C12H13ClO2/c13-9-5-8-3-4-15-12(8)10(6-9)11(14)7-1-2-7/h5-7,11,14H,1-4H2
• InChI Key: MWNGELNDHLFTEK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(C2=CC(=CC3=C2OCC3)Cl)O
• Molecular Formula: C12H13ClO2
• Molecular Weight: 224.68 g/mol
• CAS No.: 1566939-13-6

Description

“(5-Chloro-2,3-dihydro-1-benzofuran-7-YL)(cyclopropyl)methanol” is a chemical compound with the CAS Number: 1461713-52-9. It has a molecular weight of 184.62. The compound is typically stored at 4 degrees Celsius and is available in powder form.

Molecular Structure Analysis

The IUPAC name for this compound is (5-chloro-2,3-dihydrobenzofuran-7-yl)methanol. The InChI code is 1S/C9H9ClO2/c10-8-3-6-1-2-12-9(6)7(4-8)5-11/h3-4,11H,1-2,5H2.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 184.62. It is typically stored at 4 degrees Celsius and is available in powder form.

Scientific Research Applications

Catalysis and Chemical Transformations

Coking of Zeolites During Methanol Conversion

The study by Schulz (2010) investigates the deactivation of acidic zeolite catalysts during methanol conversion, emphasizing the mechanistic interference of spatial constraints. It provides insights into the formation of unsaturated hydrocarbons and the auto-catalytic increase and subsequent decline in reaction rate due to exhaustive pore filling, highlighting the role of methanol in zeolite catalysis (Schulz, 2010).

Synthesis of Complex Organic Structures

Regioselective Synthesis of Functionalized Furans

Bellur et al. (2005) describe a method for the regio- and diastereoselective synthesis of 2-alkylidene-4-methoxytetrahydrofurans and 2,3,3a,4,5,6-hexahydro-2,3-benzofurans. This study provides a foundational approach for synthesizing complex furan structures, potentially applicable to the compound (Bellur, Görls, & Langer, 2005).

Novel Anticholinesterases and Pharmacological Applications

Anticholinesterase Activity Based on Furobenzofuran

Luo et al. (2005) conducted a study on novel anticholinesterases based on the molecular skeletons of furobenzofuran, revealing potent inhibitors for acetylcholinesterase (AChE) or butyrylcholinesterase (BChE). This research suggests potential therapeutic applications of compounds with similar structural motifs (Luo et al., 2005).

Discovery of Bioactive Compounds

Bioactive Flavaglines from Aglaia perviridis

Pan et al. (2013) isolated new compounds from Aglaia perviridis, including cyclopenta[b]benzofuran derivatives. These compounds showed significant cytotoxicity against colon cancer cells and NF-κB inhibitory activity, indicating potential for cancer therapy research (Pan et al., 2013).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.